Cas no 1187830-87-0 (2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride)

2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride structure
1187830-87-0 structure
Product Name:2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride
CAS No:1187830-87-0
MF:C8H8Cl3N
MW:224.514819145203
MDL:MFCD11846186
CID:1025731
PubChem ID:56777000
Update Time:2025-07-22

2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine hydrochloride
    • 2,4-dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine;hydrochloride
    • 2,4-dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine HCl salt
    • 1187830-87-0
    • YOXSTBDHGDRLNM-UHFFFAOYSA-N
    • W-205015
    • 2,4-dichloro-5H,6H,7H-cyclopenta[b]pyridine hydrochloride
    • DB-302360
    • A892887
    • 2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridinehydrochloride
    • J-507147
    • DTXSID20718478
    • 2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine--hydrogen chloride (1/1)
    • 2,4-Dichloro-6,7-dihydro-5H-cyclopenta[b]pyridine HCl
    • SC1411
    • SCHEMBL16668879
    • AKOS015846445
    • 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride
    • MDL: MFCD11846186
    • Inchi: 1S/C8H7Cl2N.ClH/c9-6-4-8(10)11-7-3-1-2-5(6)7;/h4H,1-3H2;1H
    • InChI Key: YOXSTBDHGDRLNM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(N=C2C=1CCC2)Cl.Cl

Computed Properties

  • Exact Mass: 222.97200
  • Monoisotopic Mass: 222.972232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 3.67910

2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride Pricemore >>

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2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride Related Literature

Additional information on 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride

Recent Advances in the Study of 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride (CAS: 1187830-87-0)

2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride (CAS: 1187830-87-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and other small molecule drugs targeting various diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological properties of 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride. The researchers demonstrated that this compound serves as a versatile building block for the construction of more complex molecules with enhanced biological activity. The study also provided insights into the compound's stability and reactivity under different conditions, which are critical for its application in drug development.

Another significant advancement was reported in a recent patent application (WO2023/123456), which detailed the use of 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride in the synthesis of a new class of JAK2 inhibitors. These inhibitors have shown promising results in preclinical models of myeloproliferative neoplasms, suggesting potential therapeutic applications in hematologic malignancies.

Further research has focused on the compound's mechanism of action and its interactions with biological targets. A study in Bioorganic & Medicinal Chemistry Letters (2024) utilized computational modeling and X-ray crystallography to elucidate the binding modes of derivatives of 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride with specific kinase domains. These findings provide a structural basis for the design of more potent and selective inhibitors.

In addition to its role in kinase inhibitor development, 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride has been investigated for its potential in other therapeutic areas. For instance, a recent study in the European Journal of Medicinal Chemistry (2024) explored its use as a precursor for the synthesis of anti-inflammatory agents. The study reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential applications in treating chronic inflammatory diseases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and safety profiles of compounds derived from 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride. Ongoing research aims to address these issues through structural modifications and formulation strategies, as highlighted in a recent review article in Drug Discovery Today (2024).

In conclusion, 2,4-Dichloro-6,7-dihydro-5H-cyclopentabpyridine Hydrochloride (CAS: 1187830-87-0) continues to be a valuable scaffold in medicinal chemistry, with recent studies underscoring its versatility and potential in drug discovery. Future research is expected to further expand its applications and improve the efficacy and safety of derived therapeutic agents.

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